Cas no 1365942-76-2 (Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate)

• Product Name: Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate
• CAS No: 1365942-76-2
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 4937553
• Update Time: 2025-05-23

Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate
• 3-(6-Methyl-2-oxo-2H-chromen-3-yl)-propionic acid ethyl ester

• Inchi： 1S/C15H16O4/c1-3-18-14(16)7-5-11-9-12-8-10(2)4-6-13(12)19-15(11)17/h4,6,8-9H,3,5,7H2,1-2H3
• InChI Key： NVLYXBSPDBBELN-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=C(C)C=CC1=2)CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 260.10485899 g/mol
• Monoisotopic Mass: 260.10485899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6
• Molecular Weight: 260.28

Additional information on Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate

Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate (CAS No. 1365942-76-2): A Comprehensive Overview

Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1365942-76-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a chromenone core and an ethyl ester moiety, has garnered attention due to its potential applications in drug discovery and molecular biology research.

The molecular structure of Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate consists of a benzopyranone backbone, which is a well-known scaffold in medicinal chemistry. The presence of a methyl group at the 6-position and an ester group at the 3-position of the chromenone ring enhances its chemical diversity and reactivity. This structural feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological pathways.

In recent years, there has been a growing interest in chromenone derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in anti-inflammatory, anti-cancer, and antimicrobial applications. The ethyl ester group in Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate not only contributes to its solubility but also serves as a handle for further chemical modifications, enabling the development of novel derivatives with tailored properties.

One of the most compelling aspects of Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate is its potential as a pharmacophore. The chromenone ring is known to exhibit various biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Studies have shown that chromenone derivatives can interact with multiple targets within cells, leading to pleiotropic effects that may be beneficial in treating chronic diseases. The ethyl ester side chain provides additional opportunities for structural optimization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds.

Recent advancements in computational chemistry have enabled more efficient screening of chromenone derivatives for their biological activity. Virtual screening techniques, combined with experimental validation, have been instrumental in identifying lead compounds for further development. Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate has been subjected to such studies, revealing promising interactions with enzymes and receptors involved in disease pathways. This has spurred further research into its potential therapeutic applications.

The synthesis of Ethyl 3-(6-methyl-2-oxo-2H-chromen-3-yl)propanoate involves multi-step organic reactions that highlight the compound's synthetic utility. The chromenone core can be synthesized through condensation reactions between resorcinol derivatives and β-keto esters or ketones. The subsequent introduction of the ethyl ester group typically involves esterification reactions using appropriate carboxylic acids and catalysts. These synthetic routes are well-documented and can be adapted for large-scale production if needed.

In addition to its pharmaceutical applications, Ethyl 3-(6-methyl-2-oxyo-H-chromen--3-yI)-propa-n-oate has shown promise in agricultural research. Chromenone derivatives have been explored as natural herbicides and fungicides due to their ability to inhibit plant growth regulators and pathogenic fungi. The structural features of this compound make it a candidate for developing environmentally friendly agrochemicals that could reduce reliance on synthetic pesticides.

The safety profile of Ethyl 3-(6-methyl--20x0-H-chromen--3-yI)-propa-n-oate is another critical aspect that has been evaluated through various toxicological studies. Preliminary assays indicate that the compound exhibits low toxicity at moderate doses, making it suitable for further development without significant safety concerns. However, comprehensive toxicological assessments are still ongoing to fully understand its long-term effects and potential side interactions.

Future research directions for Ethyl 3-(6-methyl--20x0-H-chromen--3-yI)-propa-n-oate include exploring its mechanism of action in detail and optimizing its chemical structure for improved efficacy and selectivity. Advances in biocatalysis and green chemistry may also provide new avenues for synthesizing this compound more sustainably. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into clinical applications.

In conclusion, Ethyl 3-(6-methyl--20x0-H-chromen--3-yI)-propa-n-oate (CAS No. 1365942--76--2) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for drug discovery and molecular biology research. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.